Cas no 49675-43-6 (1,2-Oxathiolane, 5-phenyl-, 2-oxide)

1,2-Oxathiolane, 5-phenyl-, 2-oxide structure
49675-43-6 structure
Product Name:1,2-Oxathiolane, 5-phenyl-, 2-oxide
CAS No:49675-43-6
MF:C9H10O2S
MW:182.239501476288
CID:2640337
PubChem ID:12300987
Update Time:2025-04-21

1,2-Oxathiolane, 5-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-phenyloxathiolane 2-oxide
    • DTXSID20486403
    • 49675-43-6
    • 1,2-Oxathiolane, 5-phenyl-, 2-oxide
    • Inchi: 1S/C9H10O2S/c10-12-7-6-9(11-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2
    • InChI Key: JHLQTGPPEFPDHV-UHFFFAOYSA-N
    • SMILES: S1(CCC(C2C=CC=CC=2)O1)=O

Computed Properties

  • Exact Mass: 182.04015073g/mol
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.5Ų
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